Cas no 35227-77-1 (1,3-Benzenedicarbonyl dichloride, 5-methoxy-)
35227-77-1 structure
Product Name:1,3-Benzenedicarbonyl dichloride, 5-methoxy-
CAS No:35227-77-1
MF:C9H6Cl2O3
MW:233.048141002655
CID:1468658
PubChem ID:10889803
Update Time:2025-04-20
1,3-Benzenedicarbonyl dichloride, 5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonyl dichloride, 5-methoxy-
- 5-methoxybenzene-1,3-dicarbonyl chloride
- DTXSID00447299
- 35227-77-1
- SCHEMBL3361585
-
- Inchi: 1S/C9H6Cl2O3/c1-14-7-3-5(8(10)12)2-6(4-7)9(11)13/h2-4H,1H3
- InChI Key: CGXXBHCRXCEKCP-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(=O)Cl)C=C(C=1)OC)=O
Computed Properties
- Exact Mass: 231.96948
- Monoisotopic Mass: 231.9693994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
1,3-Benzenedicarbonyl dichloride, 5-methoxy- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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